Cas no 2229154-37-2 (2-amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: 2-amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 2229154-37-2
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6612244
• PubChem ID: 165625554
• Update Time: 2025-10-19

2-amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol
• EN300-1776668
• 2229154-37-2

• Inchi： 1S/C8H15N3O/c1-6-4-10-11(2)8(6)3-7(9)5-12/h4,7,12H,3,5,9H2,1-2H3
• InChI Key： ZUCVOWFNUURDGS-UHFFFAOYSA-N
• SMILES： OCC(CC1=C(C)C=NN1C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol

Compound 2-Amino-3-(1,4-Dimethyl-1H-Pyrazol-5-Yl)Propan-1-Ol (CAS No. 2229154-37-2)

The compound 2-amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2229154-37-2) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols and features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the pyrazole ring and the amino alcohol functional groups makes this compound particularly interesting for researchers in the fields of medicinal chemistry and materials science.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery due to their ability to modulate various biological targets. For instance, the amino alcohol moiety in this compound can act as a hydrogen bond donor, which is a critical feature for bioavailability and target binding in drug molecules. Additionally, the dimethyl substitution on the pyrazole ring enhances the compound's stability and lipophilicity, making it suitable for use in diverse chemical environments.

From a structural perspective, 2-amino-3-(1,4-dimethyl-1H-pyrazol-5-yl)propan-1-ol consists of a central propane chain with an amino group (-NH₂) at position 2 and a hydroxyl group (-OH) at position 1. The pyrazole ring is attached at position 3 of the propane chain. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, which can be advantageous in designing drugs with optimal pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One common approach involves the nucleophilic substitution of an appropriate alkyl halide with an amino alcohol derivative followed by cyclization to form the pyrazole ring. Another method utilizes click chemistry principles, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), to assemble the molecule from modular building blocks. These methods not only enhance the scalability of production but also allow for fine-tuning of the compound's properties by introducing different substituents.

In terms of applications, 2-amino-3-(1,4-dimethyl-pyrazolyl)propanol has shown promise in several areas. In medicinal chemistry, it serves as a valuable intermediate for synthesizing bioactive molecules targeting diseases such as cancer and neurodegenerative disorders. Its ability to form stable complexes with metal ions also makes it a candidate for use in metallo-drug design and coordination chemistry.

Moreover, this compound exhibits interesting physical properties that make it suitable for advanced materials research. For example, its ability to form self-assembled monolayers (SAMs) on various surfaces has been explored for applications in nanotechnology and surface science. The combination of its functional groups allows for strong interactions with both organic and inorganic substrates, making it a versatile building block for creating functional materials.

Recent studies have also focused on understanding the environmental fate and toxicity of pyrazole-containing compounds like this one. Researchers have found that while these compounds are generally stable under normal conditions, they can undergo degradation under specific environmental conditions such as UV light or microbial activity. This information is crucial for assessing their safety and sustainability in industrial applications.

In conclusion, compound CAS No. 2229154-37– represents a fascinating example of how structural diversity can lead to multifaceted applications in chemistry and beyond. With ongoing research into its synthesis, properties, and uses, this compound continues to be a subject of interest for scientists across various disciplines.